Cas no 1983903-85-0 (3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid)

• Product Name: 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid
• CAS No: 1983903-85-0
• MF: C₂₀H₁₈F₃NO₄
• MW: 393.356436252594
• CID: 5263073
• Update Time: 2025-10-29

3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-3-methylbutanoic acid
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid
• Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4,4-trifluoro-3-methyl-

• Inchi： 1S/C20H18F3NO4/c1-19(10-17(25)26,20(21,22)23)24-18(27)28-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3,(H,24,27)(H,25,26)
• InChI Key： GJLIPHBCSRBNND-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 575
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6

Additional information on 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-4,4,4-Trifluoro-3-Methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 1983903-85-0, commonly referred to as 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in peptide synthesis and its ability to serve as a building block for more complex molecular architectures.

Chemical Structure and Synthesis

The molecular structure of 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino acid backbone. The presence of the Fmoc group is significant as it is widely used in solid-phase peptide synthesis (SPPS) due to its excellent stability under basic conditions and ease of removal under acidic conditions. The trifluoromethyl group at the 4-position of the butanoic acid backbone introduces unique electronic and steric properties, making this compound highly versatile in various chemical reactions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-step processes involving fluorination and coupling reactions. Researchers have reported optimized protocols that enhance the yield and purity of the final product, making it more accessible for large-scale applications.

Applications in Medicinal Chemistry

In the realm of medicinal chemistry, 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid has been explored as a potential lead compound for drug discovery. Its trifluoromethyl group imparts lipophilicity, which is crucial for improving drug bioavailability. Additionally, the Fmoc group allows for precise control over the reactivity of the amino group during synthesis, enabling the construction of complex peptide sequences with high fidelity.

Recent studies have demonstrated its utility in designing bioactive molecules targeting various therapeutic areas, including cancer and infectious diseases. The compound's ability to act as a scaffold for attaching diverse functional groups has further expanded its potential in drug design.

Materials Science and Nanotechnology

Beyond medicinal chemistry, this compound has found applications in materials science and nanotechnology. The trifluoromethyl group contributes to the molecule's thermal stability and chemical resistance, making it suitable for use in high-performance materials such as polymers and coatings. Researchers have investigated its incorporation into polymer networks to enhance mechanical properties and environmental durability.

In nanotechnology, the Fmoc group has been exploited for surface modification of nanoparticles, enabling controlled drug delivery systems with enhanced targeting capabilities. Recent breakthroughs in this area have underscored the importance of this compound in advancing nanomedicine technologies.

Toxicological Considerations

As with any novel chemical entity, understanding the toxicological profile of 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid is crucial for its safe application. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies emphasize the importance of thorough safety assessments to ensure compliance with international standards.

Recent research has also focused on eco-friendly synthesis routes and waste management strategies to minimize environmental impact. These efforts align with global initiatives promoting sustainable chemistry practices.

Future Directions

The future prospects for 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4,4-trifluoro-3-methylbutanoic acid are promising, driven by ongoing advancements in synthetic chemistry and materials science. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications.

Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for this compound. As research continues to deepen our understanding of its properties and applications, CAS No 1983903-85-0 will undoubtedly play a pivotal role in shaping innovative solutions across multiple disciplines.